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Luciculine Luciculine Luciculine is a natural product found in Aconitum flavum, Aconitum barbatum, and Aconitum karakolicum with data available.
Brand Name: Vulcanchem
CAS No.: 5008-52-6
VCID: VC20745543
InChI: InChI=1S/C22H33NO3/c1-4-23-10-20(3)6-5-17(25)22-15(20)7-13(18(22)23)21-9-12(11(2)19(21)26)14(24)8-16(21)22/h12-19,24-26H,2,4-10H2,1,3H3/t12-,13+,14+,15-,16-,17+,18-,19-,20+,21+,22-/m1/s1
SMILES: CCN1CC2(CCC(C34C2CC(C31)C56C4CC(C(C5)C(=C)C6O)O)O)C
Molecular Formula: C22H33NO3
Molecular Weight: 359.5 g/mol

Luciculine

CAS No.: 5008-52-6

Cat. No.: VC20745543

Molecular Formula: C22H33NO3

Molecular Weight: 359.5 g/mol

* For research use only. Not for human or veterinary use.

Luciculine - 5008-52-6

Description Luciculine is a natural product found in Aconitum flavum, Aconitum barbatum, and Aconitum karakolicum with data available.
CAS No. 5008-52-6
Molecular Formula C22H33NO3
Molecular Weight 359.5 g/mol
IUPAC Name (1S,2R,4S,5R,7R,8R,9R,10R,13R,16S,17R)-11-ethyl-13-methyl-6-methylidene-11-azahexacyclo[7.7.2.15,8.01,10.02,8.013,17]nonadecane-4,7,16-triol
Standard InChI InChI=1S/C22H33NO3/c1-4-23-10-20(3)6-5-17(25)22-15(20)7-13(18(22)23)21-9-12(11(2)19(21)26)14(24)8-16(21)22/h12-19,24-26H,2,4-10H2,1,3H3/t12-,13+,14+,15-,16-,17+,18-,19-,20+,21+,22-/m1/s1
Standard InChI Key AZAZKLKDEOMJBJ-SDQMMUEXSA-N
Isomeric SMILES CCN1C[C@@]2(CC[C@@H]([C@]34[C@@H]2C[C@@H]([C@H]31)[C@]56[C@H]4C[C@@H]([C@H](C5)C(=C)[C@H]6O)O)O)C
SMILES CCN1CC2(CCC(C34C2CC(C31)C56C4CC(C(C5)C(=C)C6O)O)O)C
Canonical SMILES CCN1CC2(CCC(C34C2CC(C31)C56C4CC(C(C5)C(=C)C6O)O)O)C

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